Cas no 1627905-24-1 ([4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone)

[4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone structure
1627905-24-1 structure
Product Name:[4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone
CAS No:1627905-24-1
MF:C25H21ClO4S
MW:452.949845075607
CID:6639907
PubChem ID:141366912
Update Time:2024-01-19

[4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

    • [4-(2-chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)-1-benzothiophen-3-yl]methanone
    • 1627905-24-1
    • Methanone, [4-(2-chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]-
    • [4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone
    • Inchi: 1S/C25H21ClO4S/c1-28-18-7-5-17(6-8-18)25-23(21-12-11-20(29-2)15-22(21)31-25)24(27)16-3-9-19(10-4-16)30-14-13-26/h3-12,15H,13-14H2,1-2H3
    • InChI Key: WUZRZDPJFFOVIB-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OCCCl)C=C1)(C1=C(C2=CC=C(OC)C=C2)SC2=CC(OC)=CC=C21)=O

Computed Properties

  • Exact Mass: 452.0849080g/mol
  • Monoisotopic Mass: 452.0849080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 73Ų

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Boiling Point: 662.6±55.0 °C(Predicted)
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